Cas no 15031-18-2 (4-Pyridinecarboxaldehyde,3-hydroxy-5-(hydroxymethyl)-)

• Product Name: 4-Pyridinecarboxaldehyde,3-hydroxy-5-(hydroxymethyl)-
• CAS No: 15031-18-2
• MF: C₇H₇NO₃
• MW: 153.135381937027
• CID: 192477
• Update Time: 2024-01-25

4-Pyridinecarboxaldehyde,3-hydroxy-5-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxaldehyde,3-hydroxy-5-(hydroxymethyl)-
• 2-Norpyridoxal
• Isonicotinaldehyde,3-hydroxy-5-(hydroxymethyl)- (8CI)
• Norpyridoxal
• 4-Pyridinecarboxaldehyde, 3-hydroxy-5-(hydroxymethyl)-

• Inchi： 1S/C7H7NO3/c9-3-5-1-8-2-7(11)6(5)4-10/h1-2,4,9,11H,3H2
• InChI Key： CQGYQVNHWQOBGV-UHFFFAOYSA-N
• SMILES： C1=NC=C(CO)C(C=O)=C1O

Computed Properties

• Exact Mass: 153.043
• Monoisotopic Mass: 153.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.4A^2

Experimental Properties

• Density: 1.436±0.06 g/cm3(Predicted)
• Melting Point: 144-147 °C (decomp)
• Boiling Point: 446.3±40.0 °C(Predicted)
• pka: 7.00±0.10(Predicted)